3,4,5-Trimethoxycinnamyl alcohol
Cat. No. B073402
M. Wt: 224.25 g/mol
InChI Key: HZDDMDAKGIRCPP-SNAWJCMRSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:17][CH2:18][OH:19].[CH3:1][O:2][c:3]1[cH:4][c:5]([CH:13]=[CH:14][CH2:15][OH:16])[cH:6][c:7]([O:11][CH3:12])[c:8]1[O:9][CH3:10]>>[CH3:1][O:2][c:3]1[cH:4][c:5]([CH2:13][CH2:14][CH2:15][OH:16])[cH:6][c:7]([O:11][CH3:12])[c:8]1[O:9][CH3:10]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1cc(C=CCO)cc(OC)c1OC
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1cc(CCCO)cc(OC)c1OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
